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Compound of Interest

Compound Name: SR-17398
CAS No.: 1496088-76-6
Cat. No.: B610968
Get Quote
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Part 1: Executive Summary & Compound Profile
Core Directive

SR-17398 is a first-generation, small-molecule inhibitor of ULK1 (Unc-51-like autophagy
activating kinase 1), a critical initiator of the autophagy cascade. While newer analogs (e.g.,
SR-20295) exhibit nanomolar potency, SR-17398 remains a foundational tool for establishing
baseline ULK1 dependency.

The "Optimal” Concentration Paradox: Unlike highly optimized clinical kinase inhibitors, SR-
17398 has a moderate biochemical IC50 of ~22.4 uM.

o For Biochemical Inhibition: 20-25 puM.

o For Cellular Autophagy Blockade (HelLa):25-50 uM is typically required to observe robust
phenotypic changes (e.g., LC3-Il accumulation or p-ATG13 reduction) due to cellular
permeability and ATP competition.

o Toxicity Threshold: >75-100 uM often induces off-target cytotoxicity unrelated to ULKL1.
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Compound Specifications

Property Specification Notes
] Competes with ATP at the

Target ULK1 Kinase ] )

kinase domain.[1]

) ) Enzymatic assay (Wood et al.,

Biochemical IC50 22.4 uM

2017).
Molecular Weight 258.32 g/mol Small, cell-permeable.

N Insoluble in water. Avoid

Solubility DMSO (up to 50 mM)

freeze-thaw cycles.

- ) Stable in DMSO at -20°C for

Stability High

>6 months.

Part 2: Biological Mechanism & Rationale

To use SR-17398 effectively, one must understand its insertion point in the mTOR/AMPK

signaling axis. In HelLa cells, ULK1 is the "gatekeeper" of autophagy initiation, particularly

under nutrient starvation (EBSS media).

Signaling Pathway Diagram

The following diagram illustrates the antagonistic relationship between mTORC1 (growth) and
ULK1 (recycling), and where SR-17398 intervenes.
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Caption: SR-17398 inhibits ULK1 downstream of AMPK/mTOR integration, preventing ATG13
phosphorylation.

Part 3: Experimental Protocols
Protocol A: Dose-Response Optimization (Viability vs.
Efficacy)

Objective: Determine the "Therapeutic Window" where SR-17398 inhibits autophagy without
killing HelLa cells via off-target toxicity.
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Materials:

HeLa Cells (ATCC CCL-2).

SR-17398 (dissolved in DMSO to 50 mM stock).

Complete Media (DMEM + 10% FBS).

Starvation Media (EBSS) - Optional, to induce high ULK1 activity.

MTS or CellTiter-Glo Reagent.

Workflow:

Seeding: Seed Hela cells at 5,000 cells/well in a 96-well plate. Incubate 24h to reach 70%
confluency.

Preparation: Prepare 2x serial dilutions of SR-17398 in warm media.
o Concentrations: 0, 5, 10, 25, 50, 75, 100, 150 pM.

o Control: DMSO vehicle (must match the highest % DMSO used, typically <0.5%).

Treatment: Aspirate media and add drug-containing media. Incubate for 24 hours.

Readout: Add viability reagent (MTS/CTG) and measure absorbance/luminescence.
Data Interpretation:

o Target Viability: You want >80% viability.

o Expected Result: Viability often drops significantly >75 uM.

» Decision: Select the highest concentration with >85% viability for functional assays (usually
25-50 uM).

Protocol B: Functional Autophagy Flux Assay (Western
Blot)
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Objective: Confirm ULK1 inhibition by measuring the blockade of autophagic flux. Mechanism:
ULK1 inhibition should prevent the formation of autophagosomes.[2] However, to see this
clearly, we use a "Flux Clamp" (Bafilomycin A1) which stops degradation.

o Hypothesis: If SR-17398 works, it blocks the initiation. Therefore, even with Bafilomycin Al
(which usually causes LC3-1l pile-up), SR-17398 treatment should reduce the accumulation
of LC3-1l compared to Bafilomycin Al alone.

Workflow Diagram:

/Experimental Groups (6-Well Plate)\

4. EBSS + BafAl + SR-17398
3. EBSS + BafAl (Clamp)

2. Starvation (EBSS)

Lysis (RIPA + PhosSTOP) Western Blot Analysis
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/
J
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Caption: Experimental design to distinguish autophagy initiation block (SR-17398) from
degradation block.

Step-by-Step Procedure:
e Seeding: Seed Hela cells (3 x 1075 per well) in 6-well plates. Wait 24h.

e Pre-Treatment (Optional): Pre-treat with SR-17398 (30 uM) or DMSO in complete media for
1 hour.
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 Induction: Wash cells 2x with PBS. Add EBSS (Starvation media) containing:
o Group 1: DMSO only.
o Group 2: Bafilomycin A1 (100 nM) only.
o Group 3: SR-17398 (30 uM) + Bafilomycin A1 (100 nM).
e Incubation: Incubate for 2 to 4 hours. (Longer times may induce apoptosis).
e Lysis: Harvest in RIPA buffer with protease/phosphatase inhibitors.
o Western Blot Targets:
o LC3B: Look for LC3-1I (lipidated, lower band).

o p-ATG13 (Ser318): Direct substrate of ULK1. SR-17398 should decrease this
phosphorylation.

o p-ULK1 (Ser757): mTOR site (control).
Expected Results:
o BafAl Only: Massive accumulation of LC3-II (high flux).

o BafAl + SR-17398: Reduced LC3-1l accumulation compared to BafAl alone (indicates
blockade of initiation).

e p-ATG13: Levels should decrease in SR-17398 treated samples.

Part 4: Troubleshooting & Critical Factors
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Issue Probable Cause Solution

Increase SR-17398 to 50 pM.
Dose too low / High ATP Ensure media is glucose-free
No effect on LC3-II N )
competition (EBSS) to lower intracellular

ATP, favoring the inhibitor.

Do not exceed 24h incubation.
If toxicity persists at 50 pM,

High Cell Death Off-target toxicity switch to the more potent
analog SR-20295 (IC50 ~45
nM).

Vortex vigorously when adding

o Poor solubility in aqueous DMSO stock to media. Do not
Precipitation ) i
media exceed 0.5% final DMSO
concentration.

Serum proteins bind drugs.
] ) Perform key mechanistic
Variable Results Serum interference )
assays in low-serum (1%) or

serum-free (EBSS) conditions.

Part 5: References
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o The definitive guide for interpreting LC3 flux assays and using Bafilomycin Al clamps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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